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Performance Comparison of Hole Transport Materials

The table below summarizes key efficiency metrics for several hole transport materials as reported in the

search results.

Material Device Type
Current
Efficiency
(cd/A)

Power
Efficiency
(lm/W)

External
Quantum
Efficiency (%)

Citation

TPA-2ACR Yellow
phosphorescent

OLED

55.74 29.28 21.59 [1]

TAPC
(Reference)

Yellow

phosphorescent
OLED

32.53 18.58 10.6 [1]

PhCAR-2ACR Yellow
phosphorescent

OLED

23.13 6.05 Information
missing

[1]
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Material Device Type
Current
Efficiency
(cd/A)

Power
Efficiency
(lm/W)

External
Quantum
Efficiency (%)

Citation

NPB Perovskite Solar
Cell (PSC)

N/A N/A ~13.1% (PCE)* [2]

Spiro-OMeTAD
(Reference)

Perovskite Solar
Cell (PSC)

N/A N/A ~14.0% (PCE)* [2]

*PCE: Power Conversion Efficiency, the primary metric for solar cells.

Experimental Protocols Overview

Here are the detailed methodologies for the key experiments cited in the performance table.

Protocol for OLED Device Fabrication and Testing [1]

Device Structure: The yellow phosphorescent OLEDs had a multi-layer structure. The hole-

transporting materials (TPA-2ACR, PhCAR-2ACR, TAPC) were used as the Hole-Transporting Layer
(HTL).

Fabrication Method: All layers were deposited using thermal evaporation under high vacuum
conditions (approximately 5 x 10⁻⁶ Torr). The deposition rates were controlled between 0.5 to 0.8 Å/s.

Performance Measurement: The key efficiency metrics—current efficiency, power efficiency, and
external quantum efficiency (EQE)—were measured from the completed devices. The

electroluminescence (EL) spectra were also recorded to characterize the light output.

Protocol for Perovskite Solar Cell (PSC) Fabrication and Testing
[2]

Device Architecture: The study focused on substrate-configuration PSCs with an opaque gold
bottom electrode and a transparent top electrode.

HTL Integration: The hole transport layers (NPB, TCTA, Spiro-OMeTAD) were deposited via
thermal evaporation under high vacuum (~5 x 10⁻⁷ mbar). The research specifically investigated the

use of thin (7-10 nm), undoped HTLs to minimize parasitic optical absorption.
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Performance Measurement: The primary metric for evaluation was the Power Conversion
Efficiency (PCE), derived from current density-voltage (J-V) measurements. The study also involved
detailed optical modeling to quantify optical losses within the device stack.

Workflow for Device Fabrication and Evaluation

The following diagram illustrates the general workflow for creating and testing the devices described in the

experimental protocols.
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    (Sonication, UV-Ozone)
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Click to download full resolution via product page

Need Custom Synthesis?

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s834289?utm_src=pdf-body-img
https://www.smolecule.com/products/s834289?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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